Cas no 71172-63-9 (4-Methoxy-4-phenylbutanenitrile)

4-Methoxy-4-phenylbutanenitrile is a nitrile derivative featuring a methoxy-substituted phenyl group, commonly utilized as an intermediate in organic synthesis. Its structure, combining both aromatic and aliphatic components, makes it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of the nitrile group offers reactivity for further functionalization, such as hydrolysis to carboxylic acids or reduction to amines. The methoxy substituent enhances solubility and influences electronic properties, facilitating selective reactions. This compound is typically employed in research settings for developing bioactive compounds or fine chemicals, where its stability and synthetic versatility are advantageous. Proper handling under standard laboratory conditions is recommended.

4-Methoxy-4-phenylbutanenitrile structure

71172-63-9 structure

Product Name:4-Methoxy-4-phenylbutanenitrile

CAS No:71172-63-9

MF:C₁₁H₁₃NO

MW:175.227022886276

MDL:MFCD00019887

CID:566378

PubChem ID:97991

Update Time:2025-05-27

4-Methoxy-4-phenylbutanenitrile Chemical and Physical Properties

Names and Identifiers

- Benzenebutanenitrile, g-methoxy-
- 4-METHOXY-4-PHENYLBUTANENITRILE
- gamma-Methoxybenzenebutyronitrile
- 4-methoxy-4-phenylbutyronitrile
- NSC66264
- AKOS000321470
- DTXSID501307848
- AKOS016342129
- SCHEMBL2974616
- NSC 66264
- EINECS 275-236-2
- NS00061895
- 4-Methoxy-4-phenyl-butyronitrile
- CS-0315641
- 71172-63-9
- gamma-Methoxybenzenebutanenitrile
- NSC-66264
- BB 0240837
- LS-01509
- MFCD00019887
- I(3)-Methoxybenzenebutanenitrile
- ALBB-004118
- DB-185054
- STK502930
- 4-Methoxy-4-phenylbutanenitrile
- MDL： MFCD00019887
- Inchi： 1S/C11H13NO/c1-13-11(8-5-9-12)10-6-3-2-4-7-10/h2-4,6-7,11H,5,8H2,1H3
- InChI Key： NBSOTRJRBXRKLZ-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CC=CC=1)CCC#N

Computed Properties

Exact Mass: 175.099714
Monoisotopic Mass: 175.099714
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33
XLogP3: 1.7

Experimental Properties

Density: 1.017
Boiling Point: 290.6°C at 760 mmHg
Flash Point: 122.3°C
Refractive Index: 1.508

4-Methoxy-4-phenylbutanenitrile Pricemore >>

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abcr	AB405257-500 mg	4-Methoxy-4-phenylbutanenitrile	71172-63-9	500MG	€313.80	2023-02-03
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